Cas no 1131614-15-7 (Methyl 3-iodo-4-isopropoxybenzoate)

Methyl 3-iodo-4-isopropoxybenzoate is a synthetic aromatic ester featuring both iodo and isopropoxy functional groups on a benzoate core. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where its reactive iodine moiety enables further functionalization via cross-coupling reactions. The isopropoxy group enhances solubility in organic solvents, facilitating purification and downstream applications. Its well-defined structure and stability under controlled conditions make it a reliable building block for constructing complex molecules. The compound is typically handled under inert conditions to preserve its reactivity and purity, ensuring consistent performance in synthetic workflows.
Methyl 3-iodo-4-isopropoxybenzoate structure
1131614-15-7 structure
Product Name:Methyl 3-iodo-4-isopropoxybenzoate
CAS No:1131614-15-7
MF:C11H13IO3
MW:320.123595952988
CID:1030642
PubChem ID:44828994
Update Time:2025-06-07

Methyl 3-iodo-4-isopropoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-iodo-4-isopropoxybenzoate
    • methyl 3-iodo-4-propan-2-yloxybenzoate
    • AK133721
    • CTK8E2114
    • FT-0659784
    • KB-145612
    • methyl 3-iodanyl-4-propan-2-yloxy-benzoate
    • SBB068111
    • DTXSID70661081
    • 1131614-15-7
    • Methyl 3-iodo-4-[(propan-2-yl)oxy]benzoate
    • Methyl3-iodo-4-isopropoxybenzoate
    • AKOS015852058
    • 3-iodo-4-propan-2-yloxybenzoic acid methyl ester
    • DB-057922
    • A802864
    • Inchi: 1S/C11H13IO3/c1-7(2)15-10-5-4-8(6-9(10)12)11(13)14-3/h4-7H,1-3H3
    • InChI Key: VHSJZCFDCZSXNV-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)OC)C=CC=1OC(C)C

Computed Properties

  • Exact Mass: 319.99094g/mol
  • Monoisotopic Mass: 319.99094g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.5Ų

Methyl 3-iodo-4-isopropoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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